Cas no 1253046-42-2 (trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate potassiuM salt)

• Product Name: trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate potassiuM salt
• CAS No: 1253046-42-2
• MF: C₉H₁₀BF₃KNO₂
• MW: 271.085713863373
• CID: 2736562
• Update Time: 2025-06-08

trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate potassiuM salt Chemical and Physical Properties

Names and Identifiers

• trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate potassiuM salt

• Inchi： 1S/C9H10BF3NO2.K/c1-16-7-4-2-3-6(5-7)8(15)14(13)9(10,11)12;/h2-5H,1,10H3;/q-1;+1
• InChI Key： SEYSXGGAYUYJBD-UHFFFAOYSA-N
• SMILES： [K+].[BH3-]C(F)(F)N(F)C(=O)C1=CC=CC(OC)=C1

Additional information on trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate potassiuM salt

Professional Introduction to Trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate Potassium Salt (CAS No. 1253046-42-2)

Trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate Potassium Salt, identified by the chemical compound code CAS No. 1253046-42-2, is a specialized borate derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique trifluoromethyl and boronic ester functionalities, exhibits a range of intriguing chemical properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and pharmaceutical intermediates.

The molecular structure of Trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate Potassium Salt incorporates several key functional groups, including a trifluoromethyl group (-CF₃), a methylene group (-CH₂-), a 3-methoxybenzoyl moiety (-O-C₆H₄-CO-), and a boronic ester linkage (-B(O₂)-). These structural features contribute to its versatility, enabling it to participate in diverse chemical reactions such as cross-coupling reactions, hydrogen bonding interactions, and coordination with metal ions. The potassium salt form enhances its solubility in polar solvents, making it more accessible for synthetic applications.

In recent years, Trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate Potassium Salt has been extensively studied for its potential applications in pharmaceutical research. Its boronic ester functionality is particularly noteworthy, as it can undergo facile transformations under mild conditions, facilitating the synthesis of complex organic molecules. This property has made it a popular choice for constructing novel drug candidates and bioactive molecules. For instance, boronic esters have been widely utilized in the development of protease inhibitors and other therapeutic agents due to their ability to form stable complexes with biological targets.

One of the most significant advancements involving Trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate Potassium Salt is its application in the field of medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced pharmacological properties. The trifluoromethyl group, known for its metabolic stability and lipophilicity, can improve the bioavailability and binding affinity of drug candidates. Additionally, the methoxybenzoyl moiety provides a hydrophobic anchor that can interact favorably with biological receptors. These attributes have led to the development of several promising lead compounds that are currently undergoing further optimization and preclinical evaluation.

The compound's potential extends beyond pharmaceutical applications into materials science. The unique electronic properties of the trifluoromethyl group make it an attractive candidate for designing advanced materials with tailored optical and electronic characteristics. For example, Trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate Potassium Salt has been explored as a precursor in the synthesis of organic semiconductors and liquid crystals. These materials are crucial for developing next-generation electronic devices such as organic light-emitting diodes (OLEDs) and flexible displays.

Recent studies have also highlighted the compound's role in catalysis. The boronic ester functionality can participate in Suzuki-Miyaura cross-coupling reactions, which are fundamental transformations in organic synthesis. This reaction allows for the efficient construction of carbon-carbon bonds, enabling the assembly of complex molecular architectures. The potassium salt form further enhances catalytic activity by stabilizing reactive intermediates and facilitating product isolation.

The synthesis of Trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate Potassium Salt involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the preparation of a trifluoromethyl-substituted boronic acid derivative followed by its conversion into the potassium salt form. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to ensure high yields and purity.

The compound's stability under various conditions is another critical factor that contributes to its utility in research and industrial applications. Trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate Potassium Salt demonstrates good stability when stored under inert atmospheres at room temperature, making it suitable for long-term storage without degradation. However, it is essential to handle this compound with appropriate precautions due to its reactivity with strong acids and bases.

In conclusion, Trifluoro[[(3-Methoxybenzoyl)aMino]Methyl]-Borate Potassium Salt (CAS No. 1253046-42-2) is a multifunctional compound with broad applicability in pharmaceutical chemistry and materials science. Its unique structural features enable it to participate in diverse chemical transformations, making it an invaluable tool for synthetic chemists and material scientists alike. As research continues to uncover new applications for this compound, its significance in advancing scientific discovery is expected to grow even further.